Cas no 2344680-41-5 (Sodium;[1,2]oxazolo[5,4-c]pyridine-3-carboxylate)

• Product Name: Sodium;[1,2]oxazolo[5,4-c]pyridine-3-carboxylate
• CAS No: 2344680-41-5
• MF: C₇H₃N₂NaO₃
• MW: 186.100092172623
• CID: 6420341
• PubChem ID: 139022516
• Update Time: 2025-07-09

Sodium;[1,2]oxazolo[5,4-c]pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• sodium [1,2]oxazolo[5,4-c]pyridine-3-carboxylate
• Sodium;[1,2]oxazolo[5,4-c]pyridine-3-carboxylate
• 2344680-41-5
• EN300-6745638

• Inchi： 1S/C7H4N2O3.Na/c10-7(11)6-4-1-2-8-3-5(4)12-9-6;/h1-3H,(H,10,11);/q;+1/p-1
• InChI Key： VNFZIOICUBXYNZ-UHFFFAOYSA-M
• SMILES： [Na+].O1C2C=NC=CC=2C(C(=O)[O-])=N1

Computed Properties

• Exact Mass: 186.00413624g/mol
• Monoisotopic Mass: 186.00413624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79Ų

Additional information on Sodium;[1,2]oxazolo[5,4-c]pyridine-3-carboxylate

Introduction to Sodium;[1,2]oxazolo[5,4-c]pyridine-3-carboxylate (CAS No. 2344680-41-5)

Sodium;[1,2]oxazolo[5,4-c]pyridine-3-carboxylate, a compound with the chemical formula corresponding to its CAS number 2344680-41-5, is a fascinating molecule with significant implications in the field of pharmaceutical chemistry. This compound belongs to the class of heterocyclic derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates both an oxazolopyridine core and a sodium counterion, which together contribute to its unique chemical and pharmacological properties.

The [1,2]oxazolo[5,4-c]pyridine moiety is a key feature of this compound, representing a fused heterocyclic system that combines an oxazole ring with a pyridine ring. This particular arrangement of nitrogen-containing heterocycles is known to enhance the compound's ability to interact with biological targets such as enzymes and receptors. The presence of the 3-carboxylate group further modulates the pharmacokinetic behavior of the molecule by introducing a polar and negatively charged moiety, which can influence solubility and binding affinity.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for medicinal applications. The oxazolopyridine scaffold has emerged as a particularly promising class of molecules due to its versatility in drug design. For instance, studies have demonstrated that derivatives of this scaffold exhibit inhibitory activity against various enzymes implicated in diseases such as cancer, inflammation, and neurodegeneration. Sodium;[1,2]oxazolo[5,4-c]pyridine-3-carboxylate is no exception and has shown promise in preclinical studies as a potential lead compound for further development.

The role of the sodium counterion in this compound is also worth mentioning. Sodium ions are essential for numerous physiological processes and their interaction with organic molecules can significantly alter the compound's bioactivity. In the case of Sodium;[1,2]oxazolo[5,4-c]pyridine-3-carboxylate, the sodium ion may facilitate better solubility in aqueous environments and enhance binding interactions with target proteins. This has been observed in other sodium-containing pharmaceuticals where the sodium ion acts as a critical component in modulating drug efficacy.

Recent advancements in computational chemistry have allowed researchers to delve deeper into understanding the structural and functional aspects of such complex molecules. Molecular modeling studies on Sodium;[1,2]oxazolo[5,4-c]pyridine-3-carboxylate have revealed insights into its binding mode with potential biological targets. These studies suggest that the compound can effectively interact with enzymes by forming hydrogen bonds and hydrophobic interactions within the active site. Such detailed understanding is crucial for optimizing the compound's pharmacological profile and developing more effective derivatives.

The synthesis of Sodium;[1,2]oxazolo[5,4-c]pyridine-3-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The synthesis typically begins with the formation of the oxazolopyridine core through cyclization reactions involving appropriate precursors. Subsequent functionalization steps introduce the carboxylate group at the 3-position of the pyridine ring. The final step involves incorporating the sodium counterion through metathesis or other suitable methods. Each step must be meticulously controlled to avoid side reactions and impurities that could affect the compound's quality.

Evaluation of Sodium;[1,2]oxazolo[5,4-c]pyridine-3-carboxylate in cellular and animal models has provided valuable data on its biological activity. Preliminary studies have indicated that this compound exhibits inhibitory effects on certain enzymes associated with disease pathways. For example, it has shown potential in inhibiting kinases that are overactive in cancer cells, thereby offering a possible therapeutic strategy against tumors. Additionally, its interaction with other biological targets suggests broader applications in treating inflammatory diseases and neurological disorders.

The pharmacokinetic properties of Sodium;[1,2]oxazolo[5,4-c]pyridine-3-carboxylate are also under investigation to determine its suitability for clinical use. Parameters such as absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox) are critical factors that need to be evaluated before moving to human trials. Preliminary ADME studies suggest that the compound has reasonable oral bioavailability and moderate metabolic stability, making it a promising candidate for further development.

Future directions in research on Sodium;[1,2]oxazolo[5,4-c]pyridine-3-carboxylate include structural modifications to enhance its potency and selectivity. By fine-tuning various functional groups within the molecule, researchers aim to develop analogs that exhibit improved pharmacological profiles while minimizing side effects. Additionally, exploring new synthetic routes could lead to more efficient production methods that reduce costs and environmental impact.

The integration of artificial intelligence (AI) into drug discovery has accelerated the process of identifying novel compounds like Sodium;[1,2]oxazolo[5,4-c]pyridine-3-carboxylate. AI-driven platforms can predict molecular properties and optimize synthetic pathways with remarkable accuracy, significantly reducing the time required for development. This technology holds great promise for accelerating the translation of laboratory findings into clinical applications.

In conclusion，Sodium;[1，2}oxazolo{5，4-c}pyridine-3-carboxylate (CAS No. 2344680-41-5) is a structurally interesting molecule with significant potential in pharmaceutical applications。 Its unique heterocyclic framework， combined with favorable pharmacokinetic properties， makes it an attractive candidate for further research。 As our understanding of molecular interactions continues to grow， compounds like this one are poised to play a crucial role in addressing some of today's most pressing medical challenges。